![molecular formula C13H11Cl2N3S B4199879 N-(2,4-dichlorobenzyl)-N'-3-pyridinylthiourea](/img/structure/B4199879.png)
N-(2,4-dichlorobenzyl)-N'-3-pyridinylthiourea
Overview
Description
N-(2,4-dichlorobenzyl)-N'-3-pyridinylthiourea, commonly known as BPPT, is a synthetic compound that has been used in scientific research for several decades. It is a thiourea derivative and has been found to have various biochemical and physiological effects on living organisms. BPPT has been synthesized using several methods, and its mechanism of action has also been extensively studied.
Mechanism of Action
The mechanism of action of BPPT is not fully understood, but it has been found to inhibit the growth of certain fungi and bacteria. It has also been found to induce apoptosis in tumor cells. BPPT has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter in the central nervous system.
Biochemical and Physiological Effects:
BPPT has been found to have various biochemical and physiological effects on living organisms. It has been shown to have antifungal and antibacterial activities, and it has also been found to induce apoptosis in tumor cells. BPPT has been shown to inhibit the activity of acetylcholinesterase, which may have implications for the treatment of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
BPPT has several advantages for lab experiments. It is easy to synthesize and has been extensively studied, so its effects on living organisms are well understood. However, BPPT has several limitations. It is toxic to living organisms at high concentrations, so care must be taken when handling it. BPPT has also been found to have limited solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of BPPT. One area of research is the development of new thiourea derivatives with improved antifungal, antibacterial, and antitumor activities. Another area of research is the study of the effects of BPPT on the central nervous system, particularly its potential for the treatment of Alzheimer's disease. Finally, the development of new methods for the synthesis of BPPT may lead to improved yields and reduced toxicity.
Scientific Research Applications
BPPT has been extensively used in scientific research as a tool to study the effects of thiourea derivatives on living organisms. It has been found to have various biochemical and physiological effects, including antifungal, antibacterial, and antitumor activities. BPPT has also been used to study the effects of thiourea derivatives on the central nervous system.
properties
IUPAC Name |
1-[(2,4-dichlorophenyl)methyl]-3-pyridin-3-ylthiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11Cl2N3S/c14-10-4-3-9(12(15)6-10)7-17-13(19)18-11-2-1-5-16-8-11/h1-6,8H,7H2,(H2,17,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSICNGPEFPQXRT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)NC(=S)NCC2=C(C=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11Cl2N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.